Cas no 1807239-48-0 (Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate
• CAS No: 1807239-48-0
• MF: C₁₂H₈F₃NO₃S
• MW: 303.257032394409
• CID: 4955735
• Update Time: 2025-05-21

Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H8F3NO3S/c1-2-19-11(18)10-8(6-17)7(5-16)3-4-9(10)20-12(13,14)15/h3-4,6H,2H2,1H3
• InChI Key： YYXHOHUJLIVOOD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C#N)C(C=O)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 3
• Topological Polar Surface Area: 92.5

Additional information on Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate

Ethyl 3-Cyano-2-Formyl-6-(Trifluoromethylthio)Benzoate: A Comprehensive Overview

Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate, with the CAS number 1807239-48-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group, a formyl group, and a trifluoromethylthio group. These functional groups impart distinctive chemical properties, making it a valuable molecule for various applications.

The benzoate moiety serves as the central framework of this compound, providing stability and reactivity depending on the substituents attached. The cyano group (-CN) is known for its electron-withdrawing nature, which can influence the electronic properties of the molecule. This group is often utilized in the synthesis of nitriles and their derivatives, which are widely used in pharmaceuticals and agrochemicals.

The formyl group (-CHO) introduces aldehyde functionality, enabling participation in various condensation reactions such as the aldol reaction. This makes Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate a potential precursor for synthesizing more complex molecules with aldehyde functionalities. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are of great interest in drug discovery.

The trifluoromethylthio group (-S-CF3) adds another layer of complexity to this compound. The trifluoromethyl group is highly electronegative due to the presence of three fluorine atoms, which can significantly alter the electronic environment of the molecule. This group is known to enhance the stability and bioavailability of pharmaceutical compounds, making it a desirable substituent in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate through multi-step reactions involving nucleophilic substitutions and coupling reactions. Researchers have also explored its reactivity under various conditions, revealing its potential as an intermediate in the synthesis of bioactive molecules.

In terms of applications, this compound has shown promise in the development of advanced materials. Its unique combination of functional groups makes it a candidate for use in polymer chemistry, where it can serve as a building block for constructing high-performance polymers with tailored properties.

Moreover, Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate has been studied for its potential in catalysis. The presence of multiple functional groups allows for versatile interactions with catalysts, potentially leading to novel catalytic systems with enhanced activity and selectivity.

From an environmental standpoint, researchers have investigated its biodegradability and toxicity profiles to assess its safety for industrial applications. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact.

In conclusion, Ethyl 3-cyano-2-formyl-6-(trifluoromethylthio)benzoate (CAS No: 1807239-48-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in chemistry and materials science.